N-Nitroso-N-ethylaniline
Overview
Description
N-nitroso-n-ethylaniline appears as clear amber or yellow liquid. (NTP, 1992)
Scientific Research Applications
Anticancer Activity : N-ethyl-N-nitrosourea (ENU) exhibits potential anticancer activity by transferring ethyl groups to nucleobases in nucleic acids. Molecular docking studies have evaluated its activity against specific proteins, such as 2JIU protein (Singh et al., 2018).
Synthetic Chemistry : N-Nitroso compounds, including N-nitroso-N-ethylaniline, are used in the synthesis of indazoles and other heterocycles, which are valuable scaffolds in synthetic chemistry (Chen et al., 2014).
Carcinogenicity Studies : Various studies have explored the carcinogenic properties of N-nitroso compounds. For example, N-nitroso-ethylenethiourea is dose-dependently carcinogenic in mice, causing pulmonary and lymphocytic neoplasms (Moriya et al., 1979). Similarly, N-Methyl-N-nitroso-N′-nitroguanidine (MNU) and its ethyl homologue are effective carcinogens in various animal models (Schoental, 1966).
Molecular Interaction Studies : The interaction of carcinogenic N-nitroso ethylating agents with nucleic acid oxygen is studied, providing insights into the correlation with their carcinogenicity (Singer, 1977).
Photochemistry : N-nitroso-N-methylaniline, closely related to this compound, exhibits photochromism in aqueous solutions, suggesting potential applications in photochemistry (Hoshino et al., 1970).
Catalysis and Synthesis : N-nitrosoanilines, including this compound, are used in novel syntheses of organic compounds, such as the one-pot synthesis of 3-nitrosoindoles (Wu et al., 2020).
Environmental Health and Safety : Research has been conducted on the formation of potentially carcinogenic N-nitroso compounds in the environment, such as in groundwater (Sweeney et al., 2020), and on methods for decontaminating nitrosoureas in laboratory settings (Lunn et al., 1988).
Mechanism of Action
Target of Action
N-Nitroso-N-ethylaniline is a type of N-nitrosamine . N-nitrosamines are known to be genotoxic and carcinogenic . They are capable of reacting with DNA to form covalent addition products (DNA adducts) that play a central role in carcinogenesis .
Mode of Action
This compound, like other N-nitrosamines, undergoes metabolic activation by cytochrome P450 monooxygenases . This metabolic activation results in the formation of electrophiles that can readily react with DNA . The interaction of these electrophiles with DNA leads to the formation of DNA adducts .
Biochemical Pathways
The DNA adducts formed by the action of this compound can affect various DNA repair pathways . These include base excision repair, direct damage reversal by MGMT and ALKBH, as well as nucleotide excision repair . These pathways play crucial roles in protecting against the genotoxic and carcinogenic effects of N-nitrosamines .
Pharmacokinetics
It is known that this compound is insoluble in water , which could impact its bioavailability.
Result of Action
The primary result of the action of this compound is the formation of DNA adducts .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, it is known to be combustible and may form explosive mixtures with air when heated . It is also known to react with strong oxidizing agents, metal salts, peroxides, and sulfides . Therefore, the environment in which this compound is present can significantly influence its action, efficacy, and stability.
Safety and Hazards
Future Directions
The detection of N-nitrosamine impurities in medicines and the recent emergence of nitrosamine drug substance related impurities (NDSRIs) has posed a great challenge to manufacturers of drug products and regulators alike . The pharmaceutical industry should continue to work on potential mitigation strategies and generation of additional scientific data to address the mechanistic gaps .
Biochemical Analysis
Biochemical Properties
N-Nitroso-N-ethylaniline is a synthetic intermediate in the synthesis of 3-amino-4-hydrazine-cyclobut-3-ene-1,2-diones as antagonists of chemokine (C-X-C motif) receptor 2 (CXCR2)
Cellular Effects
The effects of this compound on various types of cells and cellular processes are not well studied. It has been shown to be non-carcinogenic in a survival assay using 2FR 4 50 Rauscher leukemia virus-infected rat embryo cultures .
Molecular Mechanism
It is known to be a synthetic intermediate in the synthesis of 3-amino-4-hydrazine-cyclobut-3-ene-1,2-diones as antagonists of CXCR2
Properties
IUPAC Name |
N-ethyl-N-phenylnitrous amide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O/c1-2-10(9-11)8-6-4-3-5-7-8/h3-7H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WXRXVZXYLBWKRG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=CC=C1)N=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O |
Source
|
| Record name | N-NITROSO-N-ETHYLANILINE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20794 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5025786 |
Source
|
| Record name | N-Nitroso-N-ethylaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5025786 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
N-nitroso-n-ethylaniline appears as clear amber or yellow liquid. (NTP, 1992) |
Source
|
| Record name | N-NITROSO-N-ETHYLANILINE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20794 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Boiling Point |
266 °F at 760 mmHg (NTP, 1992) |
Source
|
| Record name | N-NITROSO-N-ETHYLANILINE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20794 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Solubility |
less than 1 mg/mL at 68 °F (NTP, 1992) |
Source
|
| Record name | N-NITROSO-N-ETHYLANILINE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20794 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Density |
1.0874 (NTP, 1992) - Denser than water; will sink |
Source
|
| Record name | N-NITROSO-N-ETHYLANILINE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20794 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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CAS No. |
612-64-6 |
Source
|
| Record name | N-NITROSO-N-ETHYLANILINE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20794 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | N-Nitroso-N-ethylaniline | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=612-64-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | Ethyl-N-nitrosoaniline, N- | |
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| Record name | N-Nitroso-N-ethylaniline | |
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| Record name | N-Nitroso-N-ethylaniline | |
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| Record name | N-ethyl-N-nitrosoaniline | |
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| Record name | ETHYL-N-NITROSOANILINE, N- | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the photochemical properties of N-Nitroso-N-ethylaniline?
A1: this compound exhibits photochromism in aqueous solutions when exposed to UV light (253.7 nm). [] This means it undergoes a reversible color change upon light exposure. The process involves a cis-trans isomerization, where the unstable photoproduct reverts back to the original compound both photochemically and thermally. [] The quantum yields for the forward and backward reactions are 0.23 and 0.58, respectively. []
Q2: How does the chemical behavior of this compound differ in alcoholic solutions compared to aqueous solutions?
A2: While this compound exhibits photochromism in aqueous solutions, its behavior changes in alcoholic solutions. In the absence of oxygen, the primary reaction pathway shifts towards the formation of N-ethylaniline. [] This difference highlights the influence of the solvent environment on the compound's reactivity.
Q3: Are there analytical methods to separate and detect this compound, particularly in complex mixtures?
A3: Yes, chromatographic techniques are effective for separating this compound and its nitro derivatives from complex mixtures like propellant explosives. [] This separation, followed by absorptiometric determination using the α-naphthylamine reaction, allows for quantifying the compound. [] This method has proven valuable in understanding the aging mechanisms of propellants stabilized with symmetrical diethyldiphenylurea. []
Q4: Are there any known isomers of this compound relevant to propellant degradation?
A5: Research has identified two isomeric forms of 2-Nitro-N-nitroso-N-ethylaniline as products of stabilizer degradation in propellants. [] Understanding the formation and properties of these isomers is crucial for assessing the long-term stability and safety of propellants.
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